Cas no 247018-46-8 (Boc-D-tyrosinol)

• Product Name: Boc-D-tyrosinol
• CAS No: 247018-46-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 239570
• PubChem ID: 11149811
• Update Time: 2025-04-19

Boc-D-tyrosinol Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, [(1R)-2-hydroxy-1-[(4-hydroxyphenyl)methyl]ethyl]-, 1,1-dimethylethylester (9CI)
• tert-ButylN-[(1R)-1-Hydroxymethyl-2-(4-hydroxyphenyl)ethyl]carbamate
• BOC-D-TYROSINOL(BZL),
• N-t-Boc-D-tyrosinol
• (R)-[1-hydroxymethyl-2-(4 -hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
• N-alpha-t-Butyloxycarbonyl-D-tyrosinol
• Boc-D-tyrosinol
• tert-butyl N-[(1R)-1-hydroxymethyl-2-(4-hydroxyphenyl)ethyl]carbamate
• (R)-[1-hydroxymethyl-2-(4-hydroxyphenyl)ethyl]carbamic acid tert-butyl ester
• Tert-butyl (R)-(1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl)carbamate
• CS-0273139
• TERT-BUTYL N-[(2R)-1-HYDROXY-3-(4-HYDROXYPHENYL)PROPAN-2-YL]CARBAMATE
• Boc-D-tyrosinol, 97%
• (R)-tert-Butyl(1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl)carbamate
• SCHEMBL6479279
• AKOS027307812
• (R)-(1-(4-hydroxybenzyl)-2-hydroxyethyl]carbamic acid tert-butyl ester
• EN300-7373035
• (R)-tert-Butyl (1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl)carbamate
• KMVXZPOLHFZPKW-LLVKDONJSA-N
• MFCD00270226
• (R)-[1 -(4-hydroxybenzyl)-2-hydroxyethyl]carbamic acid tert-butyl ester
• 247018-46-8
• tert-butyl N-[(1R)-1-hydroxymethyl-2-(4-hydroxyphenyl)ethyl]-carbamate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-11(9-16)8-10-4-6-12(17)7-5-10/h4-7,11,16-17H,8-9H2,1-3H3,(H,15,18)/t11-/m1/s1
• InChI Key： KMVXZPOLHFZPKW-LLVKDONJSA-N
• SMILES： O(C(N[C@@H](CO)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives